N-{[2-(dimethylamino)pyridin-3-yl]methyl}-3-(1H-pyrazol-4-yl)benzamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]-3-(1H-pyrazol-4-yl)benzamide
• InChI: InChI=1S/C18H19N5O/c1-23(2)17-15(7-4-8-19-17)10-20-18(24)14-6-3-5-13(9-14)16-11-21-22-12-16/h3-9,11-12H,10H2,1-2H3,(H,20,24)(H,21,22)
• InChI Key: MHZIKFZJLZCFDF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNC(=O)C2=CC=CC(=C2)C3=CNN=C3
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

N-{[2-(dimethylamino)pyridin-3-yl]methyl}-3-(1H-pyrazol-4-yl)benzamide, also known as DMAPT, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. DMAPT is a synthetic compound that can be synthesized through various methods and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

N-{[2-(dimethylamino)pyridin-3-yl]methyl}-3-(1H-pyrazol-4-yl)benzamide exerts its anti-cancer and anti-inflammatory effects through the inhibition of the NF-κB pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of immune responses, inflammation, and cell proliferation. This compound inhibits the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, a protein that inhibits the activation of NF-κB. This results in the inhibition of NF-κB-mediated gene expression, leading to the suppression of cancer cell growth and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of immune responses. This compound induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway, which involves the activation of caspases and the release of cytochrome c from the mitochondria. This compound also inhibits cell proliferation by inducing cell cycle arrest at the G1 phase. Additionally, this compound modulates immune responses by inhibiting the production of inflammatory cytokines and promoting the differentiation of regulatory T cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[2-(dimethylamino)pyridin-3-yl]methyl}-3-(1H-pyrazol-4-yl)benzamide in lab experiments is its high potency and specificity towards the NF-κB pathway. This compound has been shown to be effective at low concentrations, making it a cost-effective option for lab experiments. However, one of the limitations of using this compound is its instability in aqueous solutions, which can affect its efficacy and reproducibility in experiments.

Future Directions

There are several future directions for the research on N-{[2-(dimethylamino)pyridin-3-yl]methyl}-3-(1H-pyrazol-4-yl)benzamide, including the development of more stable analogs of this compound, the investigation of its potential therapeutic applications in other diseases, and the exploration of its combination therapy with other anti-cancer agents. Additionally, the identification of biomarkers that can predict the response to this compound treatment can help in the personalized treatment of cancer patients. Overall, the research on this compound has the potential to lead to the development of novel therapeutic agents for the treatment of cancer and inflammatory diseases.

Synthesis Methods

N-{[2-(dimethylamino)pyridin-3-yl]methyl}-3-(1H-pyrazol-4-yl)benzamide can be synthesized through various methods, including the reaction of 3-(1H-pyrazol-4-yl)benzoic acid with N,N-dimethylformamide dimethyl acetal, followed by the reaction with 2-bromo-3-(dimethylamino)methylpyridine. Another method involves the reaction of 3-(1H-pyrazol-4-yl)benzoic acid with N,N-dimethylformamide dimethyl acetal, followed by the reaction with 2-chloro-3-(dimethylamino)methylpyridine. Both methods result in the formation of this compound with high yield and purity.

Scientific Research Applications

N-{[2-(dimethylamino)pyridin-3-yl]methyl}-3-(1H-pyrazol-4-yl)benzamide has been extensively studied for its potential therapeutic applications, including its anti-cancer, anti-inflammatory, and anti-angiogenic properties. This compound has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, prostate, and pancreatic cancer cells. This compound has also been shown to inhibit the production of inflammatory cytokines and angiogenic factors, making it a potential therapeutic agent for the treatment of inflammatory diseases and cancer.